Cas no 1804381-47-2 (2-Bromo-6-cyano-4-hydroxybenzoic acid)

• Product Name: 2-Bromo-6-cyano-4-hydroxybenzoic acid
• CAS No: 1804381-47-2
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• MDL: MFCD28735634
• CID: 4706193
• Update Time: 2025-10-31

2-Bromo-6-cyano-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-4-hydroxybenzoic acid

• MDL： MFCD28735634
• Inchi： 1S/C8H4BrNO3/c9-6-2-5(11)1-4(3-10)7(6)8(12)13/h1-2,11H,(H,12,13)
• InChI Key： ZRSGRMMVBYJZJM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=C1C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Topological Polar Surface Area: 81.3

Additional information on 2-Bromo-6-cyano-4-hydroxybenzoic acid

Introduction to 2-Bromo-6-cyano-4-hydroxybenzoic acid (CAS No. 1804381-47-2)

2-Bromo-6-cyano-4-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804381-47-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a bromine atom, a cyano group, and a hydroxyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and drug developers.

The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, such as the bromine in 2-Bromo-6-cyano-4-hydroxybenzoic acid, often enhances the lipophilicity and binding affinity of the molecule to biological targets. Additionally, the cyano group (-CN) introduces a polar character, influencing solubility and metabolic stability, while the hydroxyl group (-OH) provides a site for hydrogen bonding interactions, further modulating biological activity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 2-Bromo-6-cyano-4-hydroxybenzoic acid has emerged as a promising candidate in this endeavor. Its structural motifs are reminiscent of several known bioactive molecules, suggesting potential applications in the treatment of various diseases. For instance, studies have indicated that benzoic acid derivatives can modulate enzyme activity and interfere with signaling pathways involved in inflammation and cancer progression.

One of the most compelling aspects of 2-Bromo-6-cyano-4-hydroxybenzoic acid is its versatility as a building block in drug discovery. The presence of multiple functional groups allows for facile modifications through various synthetic strategies, enabling researchers to fine-tune its properties for specific applications. For example, the bromine atom can be readily exchanged using palladium-catalyzed cross-coupling reactions, facilitating the introduction of aryl or heteroaryl groups. Similarly, the cyano group can be reduced to an amine or converted into other functional moieties, expanding its synthetic utility.

The hydroxyl group offers another avenue for chemical manipulation. It can be protected or activated to participate in different types of reactions, such as esterification or ether formation. These modifications are crucial for optimizing pharmacokinetic profiles and improving bioavailability. Furthermore, the ability to introduce diverse substituents into this scaffold allows for high-throughput screening campaigns aimed at identifying novel lead compounds with improved pharmacological properties.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-Bromo-6-cyano-4-hydroxybenzoic acid. Molecular docking simulations and virtual screening techniques enable researchers to predict binding affinities and interactions with target proteins with remarkable accuracy. These computational methods have been instrumental in identifying potential drug candidates that may have been overlooked through traditional experimental approaches.

In addition to its synthetic appeal, 2-Bromo-6-cyano-4-hydroxybenzoic acid has shown promise in preclinical studies as an intermediate in the development of novel therapeutics. Researchers have explored its potential in inhibiting key enzymes involved in metabolic disorders and inflammatory diseases. For instance, derivatives of this compound have demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are central mediators of inflammation. By targeting these enzymes, such compounds may offer alternative treatments for conditions like arthritis and inflammatory bowel disease.

The cyano group in 2-Bromo-6-cyano-4-hydroxybenzoic acid also plays a critical role in modulating biological activity. Cyano-substituted benzoic acids have been reported to exhibit potent antimicrobial properties due to their ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. This makes them attractive candidates for developing new antibiotics or antifungal agents against resistant strains.

Moreover, the hydroxyl group provides a site for hydrogen bonding interactions with biological targets. This feature is particularly important for designing molecules that can tightly bind to protein active sites or DNA grooves. Such interactions are crucial for achieving high selectivity and efficacy in drug design. By leveraging these hydrogen bonding capabilities, researchers can develop compounds that exhibit improved target specificity while minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the value of benzoic acid derivatives as starting points for drug development. Their structural diversity and well-documented biological activities make them ideal candidates for generating novel therapeutics across various therapeutic areas. 2-Bromo-6-cyano-4-hydroxybenzoic acid, with its unique combination of functional groups, stands out as a versatile scaffold that holds significant promise for future drug discovery efforts.

In conclusion,2-Bromo-6-cyano-4-hydroxybenzoic acid (CAS No. 1804381-47-2) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its structural features enable diverse synthetic modifications, making it an invaluable tool for chemists exploring new therapeutic agents. With ongoing advancements in synthetic chemistry and computational methods,2-Bromo-6-cyano-4-hydroxybenzoic acid is poised to play a pivotal role in shaping the future of medicinal chemistry.